Cas no 103871-68-7 (5-Isoxazolecarboxamide,2,3-dihydro-N-(1-methylethyl)-3-oxo-)

5-Isoxazolecarboxamide,2,3-dihydro-N-(1-methylethyl)-3-oxo- structure
103871-68-7 structure
Product Name:5-Isoxazolecarboxamide,2,3-dihydro-N-(1-methylethyl)-3-oxo-
CAS No:103871-68-7
MF:C7H10N2O3
MW:170.165901660919
CID:125907
PubChem ID:574557
Update Time:2025-04-18

5-Isoxazolecarboxamide,2,3-dihydro-N-(1-methylethyl)-3-oxo- Chemical and Physical Properties

Names and Identifiers

    • 5-Isoxazolecarboxamide,2,3-dihydro-N-(1-methylethyl)-3-oxo-
    • 5-Isoxazolecarboxamide,2,3-dihydro-N-(1-methylethyl)-3-oxo-(9CI)
    • 3-oxo-N-propan-2-yl-1,2-oxazole-5-carboxamide
    • 103871-68-7
    • N-Isopropyl-3-oxo-2,3-dihydroisoxazole-5-carboxamide
    • 3-Hydroxy-N-isopropyl-5-isoxazolecarboxamide #
    • HOBBHFPXZJUPFV-UHFFFAOYSA-N
    • 3-Hydroxyisoxazole-5-(N-isopropyl)carboxamide
    • Inchi: 1S/C7H10N2O3/c1-4(2)8-7(11)5-3-6(10)9-12-5/h3-4H,1-2H3,(H,8,11)(H,9,10)
    • InChI Key: HOBBHFPXZJUPFV-UHFFFAOYSA-N
    • SMILES: O1C(=CC(N1)=O)C(NC(C)C)=O

Computed Properties

  • Exact Mass: 170.0692
  • Monoisotopic Mass: 170.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 67.4Ų

Experimental Properties

  • PSA: 67.43
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